Cas no 70767-70-3 (Glycine, N-[(5-fluoro-3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)carbonyl]-)
70767-70-3 structure
Product Name:Glycine, N-[(5-fluoro-3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)carbonyl]-
CAS No:70767-70-3
MF:C7H6FN3O5
MW:231.138044834137
CID:546710
PubChem ID:15725928
Update Time:2025-04-19
Glycine, N-[(5-fluoro-3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)carbonyl]- Chemical and Physical Properties
Names and Identifiers
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- Glycine, N-[(5-fluoro-3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)carbonyl]-
- 2-[(5-fluoro-2,4-dioxopyrimidine-1-carbonyl)amino]acetic acid
- 70767-70-3
- DTXSID40577488
- SCHEMBL4637559
- 2-(5-fluoro-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-1-carboxamido)acetic acid
- N-(5-Fluoro-2,4-dioxo-3,4-dihydropyrimidine-1(2H)-carbonyl)glycine
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- Inchi: 1S/C7H6FN3O5/c8-3-2-11(7(16)10-5(3)14)6(15)9-1-4(12)13/h2H,1H2,(H,9,15)(H,12,13)(H,10,14,16)
- InChI Key: KOBMAUUWDYIPKE-UHFFFAOYSA-N
- SMILES: FC1C(NC(N(C=1)C(NCC(=O)O)=O)=O)=O
Computed Properties
- Exact Mass: 231.02918
- Monoisotopic Mass: 231.02914846g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 405
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.6
- Topological Polar Surface Area: 116Ų
Experimental Properties
- PSA: 115.81
Glycine, N-[(5-fluoro-3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)carbonyl]- Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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